Cas no 1783756-18-2 (4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline)

• Product Name: 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline
• CAS No: 1783756-18-2
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5748415
• PubChem ID: 84773171
• Update Time: 2025-05-24

4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopropyl)-2-fluoro-n,n-dimethylaniline
• EN300-1846499
• 1783756-18-2
• 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline

• Inchi： 1S/C11H15FN2/c1-14(2)10-4-3-8(7-9(10)12)11(13)5-6-11/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： AMDMTCHZYKSKSF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC1)N)N(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline

Professional Introduction to 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline (CAS No. 1783756-18-2)

4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1783756-18-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a fluoro substituent at the 2-position and an n,n-dimethyl amino group, which contribute to its distinct chemical behavior and reactivity.

The synthesis of 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The presence of the cyclopropyl ring and the fluoro group makes this molecule particularly interesting for further investigation. The n,n-dimethylaniline moiety enhances the compound's basicity, which can be crucial for interactions with biological targets such as enzymes and receptors.

Recent advancements in drug discovery have emphasized the importance of fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of a fluoro atom into pharmaceutical molecules often leads to improved efficacy and reduced toxicity. In the case of 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline, the fluoro substituent at the 2-position may play a critical role in optimizing its pharmacological profile.

The cyclopropyl group in this compound adds another layer of complexity, influencing both its electronic properties and spatial arrangement. This structural feature can be exploited to enhance interactions with specific biological targets, potentially leading to the development of highly selective drugs. The combination of these structural elements makes 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of compounds that exhibit dual functionality or multiple mechanisms of action. The unique structure of 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline suggests that it may possess such properties, making it an attractive candidate for multifaceted therapeutic applications. Researchers have been exploring its potential as a lead compound for drugs targeting various diseases, including neurological disorders and cancer.

The< strong>n,n-dimethylaniline moiety is particularly noteworthy due to its ability to form stable hydrogen bonds with biological targets. This interaction can be fine-tuned by modifications at other positions in the molecule, such as the introduction of additional functional groups or changes in stereochemistry. The fluoro substituent further enhances these interactions by influencing electronic distribution and lipophilicity.

The synthesis and characterization of 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent pharmacological studies are conducted on well-defined samples. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure and conformational preferences of this compound.

The pharmacological evaluation of 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline has revealed intriguing properties that warrant further investigation. Initial studies have shown that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic benefits. Additionally, its stability under various physiological conditions makes it a suitable candidate for further development into a drug candidate.

The future direction of research on 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline is likely to focus on optimizing its pharmacological profile through structural modifications. By fine-tuning key functional groups, researchers aim to enhance its potency, selectivity, and bioavailability. Collaborative efforts between synthetic chemists and pharmacologists will be essential in achieving these goals.

The broader implications of this research extend beyond individual compounds like 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline. They contribute to our understanding of how structural features influence biological activity, providing valuable insights for future drug design. As computational methods continue to advance, virtual screening and molecular modeling will play an increasingly important role in identifying promising candidates for experimental validation.

In conclusion, 4-(1-Aminocyclopropyl)-2-fluoro-n,n-dimethylaniline (CAS No. 1783756-18-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research in this area will not only yield new drugs but also deepen our understanding of molecular interactions at the interface of chemistry and biology.